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Compound of Interest

Compound Name: 1,3-Dimethylbutylamine

Cat. No.: B105974 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Dimethylbutylamine (DMBA), also known by its IUPAC name 4-methylpentan-2-amine, is

a synthetic aliphatic amine.[1][2] Structurally analogous to the stimulant 1,3-dimethylamylamine

(DMAA), DMBA has been identified as an unapproved ingredient in some dietary supplements

marketed for athletic performance enhancement and weight loss.[3][4] This guide provides a

comprehensive overview of its chemical properties, structure, and available technical

information relevant to research and drug development.

Chemical Properties
1,3-Dimethylbutylamine is a colorless to light yellow liquid with a characteristic fish-like odor.

[2][5] It is a flammable substance and should be handled with appropriate safety precautions.

[3][6]
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Property Value Reference(s)

IUPAC Name 4-methylpentan-2-amine [1][2]

Synonyms
DMBA, 4-amino-2-

methylpentane, AMP
[1][3]

CAS Number 108-09-8 [1]

Molecular Formula C₆H₁₅N [1][6]

Molar Mass 101.193 g/mol [1][6]

Density 0.717 g/mL at 25 °C [1][3]

Boiling Point 108–110 °C [1][6]

Melting Point -63 °C (estimate) [7]

Flash Point 13 °C (55.4 °F) - closed cup [3]

Solubility

Soluble in organic solvents

such as chloroform and

methanol (slightly). Limited

solubility in water.

[4][8][9]

Refractive Index n20/D 1.4085 [3][10]

Chemical Structure
1,3-Dimethylbutylamine possesses a chiral center at the carbon atom bonded to the amine

group, and therefore exists as a pair of stereoisomers, (R)- and (S)-4-methylpentan-2-amine.

The presence of DMBA in dietary supplements has been identified to be in a racemic form,

suggesting a synthetic origin.

Chemical structure of 1,3-Dimethylbutylamine.

Experimental Protocols
Synthesis of 1,3-Dimethylbutylamine Hydrochloride
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A patented method describes the synthesis of 1,3-dimethylbutylamine hydrochloride through

a multi-step process.[11] The key steps involve the reaction of methyl isobutyl ketone with

formamide and ammonium formate, followed by hydrolysis and salification with hydrochloric

acid.

Synthesis Workflow

Methyl Isobutyl Ketone +
Formamide +

Ammonium Formate

Reaction
(120-170 °C, 19-21h)

Step 1 Impurity RemovalStep 2 Intermediate Product
Reaction with

Concentrated HCl
(Heating Reflux, 7-9h)

Step 3
1,3-Dimethylbutylamine HCl

Analytical Workflow

Dietary Supplement Sample

Sample Preparation
(e.g., Extraction with Methanol)
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Data Analysis & Confirmation
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Proposed Mechanism of Action

1,3-Dimethylbutylamine
(DMBA)

Monoamine Transporter
(e.g., Dopamine Transporter)

Binds to Inhibition of
Neurotransmitter Reuptake

Increased Synaptic
Concentration of
Neurotransmitters

Stimulant Effect

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 1,3-Dimethylbutylamine:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b105974#1-3-dimethylbutylamine-chemical-properties-and-structure
https://www.benchchem.com/product/b105974#1-3-dimethylbutylamine-chemical-properties-and-structure
https://www.benchchem.com/product/b105974#1-3-dimethylbutylamine-chemical-properties-and-structure
https://www.benchchem.com/product/b105974#1-3-dimethylbutylamine-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105974?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

